Cas no 2223034-05-5 (2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid pinacol ester)

• Product Name: 2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid pinacol ester
• CAS No: 2223034-05-5
• MF: C₁₆H₂₀BClN₂O₂
• MW: 318.606203079224
• CID: 6812935
• PubChem ID: 133551553
• Update Time: 2025-03-04

2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(4-methyl-1H-pyrazol-1-yl)phenylboronic acid pinacol ester
• CS-31220
• 2223034-05-5

• Inchi： 1S/C16H20BClN2O2/c1-11-9-19-20(10-11)12-6-7-13(14(18)8-12)17-21-15(2,3)16(4,5)22-17/h6-10H,1-5H3
• InChI Key： UHRZPXPASPULDL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)N1C=C(C)C=N1

Computed Properties

• Exact Mass: 318.1306357Da
• Monoisotopic Mass: 318.1306357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų